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Compound of Interest

Compound Name: 2-Chloro-1,1,1-trimethoxyethane

Cat. No.: B051130 Get Quote

An In-depth Technical Guide to 2-Chloro-1,1,1-trimethoxyethane

Introduction
2-Chloro-1,1,1-trimethoxyethane, also known as trimethyl chloro-orthoacetate, is a

functionalized orthoester with significant applications in advanced organic synthesis.[1] Its

unique structure, combining the features of an orthoester with a reactive chloromethyl group,

makes it a versatile building block for constructing complex molecular architectures, including

heterocyclic compounds.[1] This document provides a comprehensive overview of its chemical

properties, synthesis, reactivity, and applications, tailored for researchers and professionals in

drug development and chemical sciences.

Chemical and Physical Properties
2-Chloro-1,1,1-trimethoxyethane is a colorless, transparent liquid.[2] It is classified as a

flammable liquid and is considered a dangerous good for transportation.[3][4]
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Property Value Reference

CAS Number 74974-54-2 [2][3][5][6][7]

Molecular Formula C₅H₁₁ClO₃ [3][5][6]

Molecular Weight 154.59 g/mol [3][5][7]

Linear Formula ClCH₂C(OCH₃)₃

Synonyms

Trimethyl chloro-orthoacetate,

1-Chloro-2,2,2-

trimethoxyethane

[3][5][8]

InChI Key
NPEIUNVTLXEOLT-

UHFFFAOYSA-N

SMILES COC(CCl)(OC)OC [5][7]

Physical and Spectroscopic Properties
Property Value Reference

Boiling Point 138 °C (lit.) [2][7]

94-96 °C / 35 mmHg (lit.)

Density 1.147 g/mL at 25 °C (lit.) [2]

Refractive Index n20/D 1.425 (lit.) [2]

Vapor Pressure 6.77 mmHg at 25°C [2]

Solubility
Chloroform (Slightly), Ethyl

Acetate (Sparingly)
[9]
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Property Value Reference

Topological Polar Surface Area

(TPSA)
27.69 Å² [5]

LogP 0.8182 [5]

Hydrogen Bond Acceptors 3 [5]

Hydrogen Bond Donors 0 [5]

Rotatable Bonds 4 [5]

Reactivity and Chemical Behavior
The reactivity of 2-Chloro-1,1,1-trimethoxyethane is dominated by the presence of the

chloromethyl group adjacent to the orthoester functionality. The chlorine atom is activated by

the electron-withdrawing inductive effect of the trimethoxy-substituted carbon, making it an

excellent leaving group.[1]

Nucleophilic Substitution
The compound readily undergoes bimolecular nucleophilic substitution (SN2) reactions with

various nucleophiles, particularly nitrogen-containing ones like primary aliphatic amines.[1] This

reactivity is a cornerstone of its utility in synthesizing diverse derivatives.[1]

Elimination Reactions
Under the influence of strong bases, such as potassium tert-butoxide, 2-Chloro-1,1,1-
trimethoxyethane can undergo base-catalyzed elimination reactions via an E2 mechanism.[1]

These reactions compete with substitution pathways and can be favored under specific

conditions of base strength and temperature.[1]

Johnson-Claisen Rearrangement
This orthoester serves as an activated acetic acid equivalent in Johnson-Claisen

rearrangement reactions with allylic alcohols.[1] This powerful carbon-carbon bond-forming

transformation proceeds through the formation of a mixed orthoester intermediate under

weakly acidic conditions, followed by a[5][5]-sigmatropic rearrangement.[1]
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Reactants Process Work-up

Methyl Chloroacetate

Trimethyl Orthoformate Mix & Cool
(-10 to 0°C) Add H₂SO₄

Heat
(30-80°C, 1-3h) Vacuum Conc. Alkali Wash EtOAc Extraction Brine Wash Dry (Na₂SO₄) Final Conc. Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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